Cas no 1823529-71-0 (4-(2-Fluoro-6-methylphenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(2-Fluoro-6-methylphenyl)-1,3-oxazolidin-2-one
• CAS No: 1823529-71-0
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 6313101
• PubChem ID: 130147432
• Update Time: 2025-10-31

4-(2-Fluoro-6-methylphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-6-methylphenyl)-1,3-oxazolidin-2-one
• EN300-1681270
• 1823529-71-0
• 4-(2-Fluoro-6-methylphenyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C10H10FNO2/c1-6-3-2-4-7(11)9(6)8-5-14-10(13)12-8/h2-4,8H,5H2,1H3,(H,12,13)
• InChI Key： OSHMHHLPYMETCS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1COC(N1)=O

Computed Properties

• Exact Mass: 195.06955672g/mol
• Monoisotopic Mass: 195.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(2-Fluoro-6-methylphenyl)-1,3-oxazolidin-2-one

Comprehensive Overview of 4-(2-Fluoro-6-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 1823529-71-0)

4-(2-Fluoro-6-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 1823529-71-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This oxazolidinone derivative is characterized by its unique structural features, including a fluoro and methyl substituent on the phenyl ring, which contribute to its potential bioactivity. Researchers are particularly interested in its applications as a building block for drug discovery and as a key intermediate in the synthesis of more complex molecules.

The compound's CAS number 1823529-71-0 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its molecular structure, featuring a 1,3-oxazolidin-2-one core, is a common motif in medicinal chemistry due to its versatility and ability to modulate biological activity. Recent studies have explored its potential in targeting enzyme inhibition and receptor modulation, aligning with the growing demand for novel therapeutic agents in areas such as anti-inflammatory and antimicrobial research.

In the context of green chemistry, 4-(2-Fluoro-6-methylphenyl)-1,3-oxazolidin-2-one has been evaluated for its synthetic efficiency and environmental impact. With increasing focus on sustainable synthesis, this compound's potential for low-waste production and high-yield reactions makes it a topic of interest. Additionally, its stability under various conditions has prompted investigations into its use in formulation development and drug delivery systems.

The agrochemical industry has also shown interest in CAS 1823529-71-0 due to its structural similarity to known pesticide intermediates. Its fluoro and methyl groups may enhance the bioavailability and selectivity of agrochemicals, addressing challenges such as pest resistance and crop safety. This aligns with global trends toward precision agriculture and reduced chemical load in farming practices.

From a commercial perspective, 4-(2-Fluoro-6-methylphenyl)-1,3-oxazolidin-2-one is available through specialized chemical suppliers, often listed under its CAS number 1823529-71-0 or synonyms like 2-oxazolidinone derivative. Pricing and availability are influenced by factors such as purity grade, batch size, and custom synthesis requirements. Researchers frequently search for technical data sheets, safety profiles, and application protocols to ensure proper handling and utilization.

In summary, 4-(2-Fluoro-6-methylphenyl)-1,3-oxazolidin-2-one (CAS No. 1823529-71-0) represents a versatile and promising compound in both pharmaceutical and agrochemical fields. Its structural attributes and potential applications continue to drive innovation, making it a subject of ongoing research and development. As industries prioritize sustainability and efficiency, this compound is poised to play a pivotal role in advancing scientific and industrial progress.